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Abstract
This technical guide provides a comprehensive overview of Trimethylphenylammonium
hydroxide (CAS 1899-02-1), a versatile quaternary ammonium compound. It details the

chemical and physical properties, synthesis, and multifaceted applications of this reagent in

organic synthesis and analytical chemistry. This document includes structured data tables for

easy reference, detailed experimental protocols for key applications, and visual diagrams to

elucidate reaction mechanisms and workflows. Safety and handling information is also

thoroughly addressed to ensure its proper use in a laboratory setting.

Introduction
Trimethylphenylammonium hydroxide, also known as Phenyltrimethylammonium hydroxide

or TMAH, is a quaternary ammonium salt with the chemical formula C₉H₁₅NO.[1][2] It is a

strong base and is typically supplied as a solution in water or methanol.[3] Its utility in chemical

transformations stems from its role as a phase transfer catalyst, a strong organic base, and a

derivatizing agent.[3][4] These properties make it a valuable tool in various applications,

including organic synthesis, pharmaceutical development, and analytical chemistry.[5] This
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guide aims to provide an in-depth technical resource for professionals utilizing or considering

the use of Trimethylphenylammonium hydroxide in their work.

Chemical and Physical Properties
The fundamental properties of Trimethylphenylammonium hydroxide are summarized in the

table below, compiled from various sources.

Property Value References

CAS Number 1899-02-1 [1][2]

Molecular Formula C₉H₁₅NO [1]

Molecular Weight 153.22 g/mol [1]

Appearance

Colorless to slightly

cloudy/pale yellow liquid (in

solution)

[6]

Boiling Point
65 °C (for ~8.5% solution in

methanol)
[6]

Flash Point
10 °C (for 0.1M solution in

methanol)
[6]

Refractive Index n20/D 1.395

SMILES String
C--INVALID-LINK--

(C)c1ccccc1.[OH-]

InChI Key
HADKRTWCOYPCPH-

UHFFFAOYSA-M

Solubility
Soluble in water and organic

solvents

Synthesis
While commercially available, Trimethylphenylammonium hydroxide can be synthesized in

the laboratory. A common method involves the quaternization of an aniline derivative.
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Synthesis from N,N-Dimethylaniline
A plausible laboratory-scale synthesis involves the methylation of N,N-dimethylaniline.

Reaction Scheme:

Reactants

Intermediate

Reagent

Product

N,N-Dimethylaniline

Trimethylphenylammonium Halide

Methylation

Methyl Halide (e.g., CH₃I) Trimethylphenylammonium Hydroxide

Anion Exchange

Strong Base (e.g., Ag₂O, Ion-exchange resin)

Click to download full resolution via product page

Caption: Synthesis of Trimethylphenylammonium Hydroxide.

Experimental Protocol:

Quaternization: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve N,N-dimethylaniline in a suitable solvent such as acetonitrile. Add a

stoichiometric excess (e.g., 1.2 equivalents) of a methylating agent like methyl iodide. Heat

the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography

(TLC). Upon completion, cool the mixture to room temperature to allow the precipitation of

the trimethylphenylammonium iodide salt. Collect the salt by filtration and wash with a cold

solvent.

Anion Exchange: The resulting trimethylphenylammonium halide salt is then converted to the

hydroxide form. This can be achieved by treating an aqueous solution of the salt with silver

oxide (Ag₂O) or by passing it through an anion-exchange resin in the hydroxide form.
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Silver Oxide Method: Suspend the trimethylphenylammonium halide in water and add a

slight excess of freshly prepared silver oxide. Stir the mixture at room temperature until the

precipitation of silver halide is complete. Filter the mixture to remove the silver halide,

yielding an aqueous solution of Trimethylphenylammonium hydroxide.

Ion-Exchange Resin Method: Prepare a column with a strong base anion-exchange resin

in the hydroxide form. Pass a solution of the trimethylphenylammonium halide through the

column. The halide ions will be exchanged for hydroxide ions, and the eluate will be a

solution of Trimethylphenylammonium hydroxide.

Concentration Determination: The concentration of the resulting

Trimethylphenylammonium hydroxide solution should be determined by titration with a

standardized acid solution (e.g., HCl) using a suitable indicator like phenolphthalein.

Applications in Organic Synthesis and Analysis
Trimethylphenylammonium hydroxide is a versatile reagent with several key applications.

Phase Transfer Catalyst
As a quaternary ammonium salt, Trimethylphenylammonium hydroxide can function as a

phase transfer catalyst (PTC). It facilitates the transfer of a reactant (often an anion) from an

aqueous phase to an organic phase, where the reaction with an organic substrate occurs.
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Two-Phase System

Aqueous Phase
(e.g., NaOH, Nu⁻)

TMPA⁺OH⁻

(Catalyst)

Anion Exchange at Interface

Organic Phase
(e.g., R-X)

R-Nu

Reaction

TMPA⁺Nu⁻
(Ion Pair)

TMPA⁺X⁻

Return to Aqueous Phase

Click to download full resolution via product page

Caption: Phase Transfer Catalysis Workflow.

Experimental Protocol (General for Nucleophilic Substitution):

Combine the organic substrate (e.g., an alkyl halide) in a water-immiscible organic solvent

(e.g., toluene or dichloromethane) in a reaction flask.

Add an aqueous solution of the nucleophile (e.g., sodium cyanide or sodium azide).

Add a catalytic amount of Trimethylphenylammonium hydroxide (typically 1-10 mol%).

Stir the biphasic mixture vigorously at a suitable temperature (room temperature to reflux) to

ensure efficient mixing of the phases.

Monitor the reaction by GC or TLC.
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Upon completion, separate the organic layer, wash with water and brine, dry over an

anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure.

Purify the product by chromatography or distillation.

Base in Organic Reactions
Due to the presence of the hydroxide ion, Trimethylphenylammonium hydroxide is a strong

base and can be used in various base-catalyzed reactions, such as aldol condensations.

Experimental Protocol (Crossed Aldol Condensation):

In a reaction flask, dissolve the ketone (e.g., acetophenone) in a suitable solvent like

ethanol.

Add the aldehyde (e.g., benzaldehyde) to the solution.

Slowly add a catalytic amount of Trimethylphenylammonium hydroxide solution (e.g.,

~25% in water) to the mixture with stirring.

Continue stirring at room temperature and monitor the reaction for the formation of the β-

hydroxy ketone or the α,β-unsaturated ketone product.

If necessary, the reaction can be gently heated to promote dehydration to the enone.

After the reaction is complete, neutralize the mixture with a dilute acid (e.g., acetic acid).

Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with

water and brine, dry, and concentrate.

Purify the product by recrystallization or column chromatography.
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Caption: Aldol Condensation Workflow.
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Deprotection of Protecting Groups
Trimethylphenylammonium hydroxide can be used as a strong base to remove certain

protecting groups in organic synthesis, such as the tert-butoxycarbonyl (Boc) group from

amines, although acidic conditions are more common for Boc deprotection.[5]

Experimental Protocol (Boc Deprotection - Illustrative):

Dissolve the Boc-protected amine in a suitable solvent.

Add a stoichiometric amount of Trimethylphenylammonium hydroxide solution.

Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

Upon completion, neutralize the reaction mixture.

Work up the reaction by extraction and purify the deprotected amine.

Derivatization Agent for Gas Chromatography (GC)
Trimethylphenylammonium hydroxide is used as a derivatizing agent, specifically for

methylation, in gas chromatography (GC) and GC-mass spectrometry (GC-MS).[2][3] This

process, often referred to as thermally assisted hydrolysis and methylation (THM), converts

non-volatile or polar analytes (like fatty acids and phenols) into their more volatile methyl esters

or ethers, enabling their analysis by GC.[4]
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Caption: GC Derivatization Workflow.

Experimental Protocol (GC Derivatization):

Prepare a solution of the sample to be analyzed in a suitable solvent.

Add a solution of Trimethylphenylammonium hydroxide (e.g., ~0.5 M in methanol) to the

sample vial.
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Inject an aliquot of this mixture directly into the hot injector of the gas chromatograph.

The heat of the injector facilitates the pyrolysis of the Trimethylphenylammonium
hydroxide and the in-situ methylation of the analyte.

The volatile methylated derivative is then separated on the GC column and detected by the

mass spectrometer.

Signaling Pathways
Extensive literature searches did not reveal any established biological signaling pathways in

which Trimethylphenylammonium hydroxide plays a specific role. Its primary

characterization is as a synthetic organic reagent. The biological effects observed are generally

attributed to the toxicological properties common to quaternary ammonium compounds, such

as membrane disruption, rather than interaction with specific signaling cascades.[7][8][9]

Safety and Handling
Trimethylphenylammonium hydroxide is a hazardous substance and must be handled with

appropriate safety precautions.

Hazard Category Description References

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
[1][10]

Acute Toxicity

Harmful if inhaled. May be fatal

or cause blindness if

swallowed (especially

methanol solutions). May be

absorbed through intact skin.

[6]

Organ Toxicity

May cause damage to the

central nervous system, liver,

kidneys, and heart.

[6]

Flammability
Solutions in methanol are

highly flammable.
[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33428020/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7350379/
https://journals.asm.org/doi/10.1128/aem.02633-14
https://www.benchchem.com/product/b155177?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylphenylammonium-hydroxide
https://www.echemi.com/sds/phenyltrimethylammonium-hydroxide-pd180521134549.html
https://pim-resources.coleparmer.com/sds/28086.pdf
https://pim-resources.coleparmer.com/sds/28086.pdf
https://pim-resources.coleparmer.com/sds/28086.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are required.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If inhalation

risk is high, a suitable respirator should be used.

Handling and Storage:

Keep away from heat, sparks, and open flames.[6]

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store under an inert atmosphere.[6]

Conclusion
Trimethylphenylammonium hydroxide (CAS 1899-02-1) is a potent and versatile chemical

reagent with significant applications in organic synthesis and analytical chemistry. Its utility as a

phase transfer catalyst, a strong base, and a derivatizing agent for gas chromatography makes

it an important tool for researchers and drug development professionals. A thorough

understanding of its properties, applications, and, critically, its safety and handling requirements

is essential for its effective and safe utilization in the laboratory. While its biological activity is

primarily associated with general toxicity, its role in enabling the synthesis and analysis of a

wide range of molecules underscores its importance in the chemical and pharmaceutical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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